Cas no 1804406-90-3 (6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide)

• Product Name: 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide
• CAS No: 1804406-90-3
• MF: C₆H₃F₃IN₃O₅S
• MW: 413.069802522659
• CID: 4837218
• Update Time: 2025-10-30

6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide

• Inchi： 1S/C6H3F3IN3O5S/c7-6(8,9)18-5-4(13(14)15)2(19(11,16)17)1-3(10)12-5/h1H,(H2,11,16,17)
• InChI Key： ISHJUWURWZRXET-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=N1)OC(F)(F)F)[N+](=O)[O-])S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 447
• XLogP3: 1.4
• Topological Polar Surface Area: 137

Additional information on 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide

Introduction to 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804406-90-3)

6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide, with the CAS number 1804406-90-3, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine substituent, a nitro group, a trifluoromethoxy moiety, and a sulfonamide functional group. These features contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide is particularly noteworthy due to its multifunctional nature. The iodine substituent provides a handle for further derivatization, making it an attractive starting material for the synthesis of more complex molecules. The nitro group and trifluoromethoxy moiety impart unique electronic and steric properties, which can influence the compound's reactivity and biological activity. The sulfonamide group, on the other hand, is known for its bioisosteric properties and can enhance the compound's solubility and metabolic stability.

Recent studies have highlighted the potential of 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry explored its use as a lead compound for the development of antiviral agents. The researchers found that this compound exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a starting point for the design of more effective antiviral drugs.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the anticancer properties of 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide. The compound was found to exhibit significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The study also revealed that the compound's mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a promising candidate for further development as an anticancer agent.

The synthetic versatility of 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide has also been explored in several research papers. A recent publication in the Tetrahedron Letters described an efficient synthetic route to this compound using palladium-catalyzed cross-coupling reactions. This method not only provides high yields but also allows for easy modification of the iodine substituent, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In addition to its potential therapeutic applications, 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide has been used as a valuable tool in chemical biology research. Its unique structural features make it an excellent probe for studying protein-ligand interactions and for developing new assays to screen for bioactive compounds. A study published in the Biochemical Journal demonstrated that this compound can be used to selectively label specific proteins in living cells, providing insights into their function and localization.

The safety profile of 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in clinical settings.

In conclusion, 6-Iodo-3-nitro-2-(trifluoromethoxy)pyridine-4-sulfonamide (CAS No. 1804406-90-3) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and multifunctional nature make it an attractive starting point for the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new applications and insights into its biological activities, further solidifying its importance in the field.